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Proper disposal of acetone is a critical component of laboratory safety, essential for protecting

personnel and the environment. As a highly flammable and hazardous chemical, acetone

waste must be managed according to strict protocols.[1][2] Adherence to these procedures

minimizes the risk of fire, environmental contamination, and health hazards.[1][3]

This guide provides detailed, step-by-step instructions for the safe handling and disposal of

acetone waste in a laboratory setting, designed for researchers, scientists, and drug

development professionals.

Immediate Safety and Handling
Before handling acetone waste, ensure all safety measures are in place. Acetone is a Class IB

flammable liquid and a recognized hazard.[4][5]

Ventilation: Always handle acetone in a well-ventilated area or within a certified laboratory

chemical fume hood to prevent the accumulation of flammable vapors.[2][6][7]

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety

goggles, a fully-buttoned lab coat, and butyl gloves.[2][8] Nitrile gloves are not recommended

due to poor resistance to acetone.[8]

Ignition Sources: Eliminate all potential ignition sources. Keep acetone and its waste far from

open flames, sparks, hot surfaces, and electrical equipment.[4][7] Use only non-sparking

tools when handling containers.[9][10]
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**Step-by-Step Acetone Disposal Protocol
Never pour acetone down the drain or dispose of it in regular trash, as this can damage

plumbing, contaminate water systems, and create a significant fire or explosion hazard.[1][3][6]

Step 1: Waste Segregation and Collection

Liquid Acetone Waste: Collect all waste acetone in a designated, sealable, and airtight

container.[8] This container must be compatible with acetone; materials such as galvanized

steel or certain specialized plastics are recommended.[6][7] Avoid incompatible materials like

most common plastics, which acetone can dissolve.[6]

Acetone-Contaminated Solids: Materials such as paper towels, gloves, or absorbent pads

are considered hazardous waste and fire hazards.[11][12] Collect these items in a separate,

fireproof container that can be tightly sealed.[1][11]

Step 2: Container Labeling

Immediately upon adding waste, label the container clearly.[6][8]

The label must include:

The words "Hazardous Waste"

The name of the chemical: "Acetone"

A list of any other compatible waste chemicals included.[4]

The date when waste was first added.[8]

Step 3: Temporary Storage

Store waste containers in a cool, dry, and well-ventilated area designated for hazardous

materials.[4][13]

Containers must be stored in a flammable-proof cabinet.[4]
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Ensure the storage area is segregated from incompatible chemicals, particularly strong

oxidizers, acids, and bases.[1][8]

Keep containers tightly closed to prevent evaporation and vapor buildup.[6][9][13]

Step 4: Arrange for Professional Disposal

Acetone waste must be disposed of through a licensed hazardous waste disposal firm.[4][5]

[6]

Regularly schedule pickups to avoid accumulating large quantities of waste.[4]

Step 5: Documentation and Compliance

Maintain detailed records of all hazardous waste.[12]

Complete a chemical waste manifest for the disposal contractor, documenting the quantity,

concentration, and container type.[12]

Always consult local, state, and national regulations, as requirements can be more stringent

than federal guidelines.[4]

Key Safety and Regulatory Parameters for Acetone
For quick reference, the following table summarizes essential quantitative data related to

acetone safety.
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Parameter Value / Specification Citation

WHMIS Hazard Class
Flammable Liquid Category 2,

Eye Irritant Category 2A
[5]

OSHA PEL (8-hr TWA) 1000 ppm (2400 mg/m³) [10]

ACGIH TLV (8-hr TWA) 250 ppm [10]

ACGIH STEL (15-min) 500 ppm [10]

Flammable Range in Air
>8% by weight in a closed

container
[9]

Recommended PPE
Chemical safety goggles, butyl

gloves, lab coat
[8]

Acetone Spill Cleanup Protocol
In the event of a spill, act immediately to contain and clean the area.

Ensure Ventilation: Maximize ventilation by opening sashes or increasing exhaust fan speed.

[7]

Remove Ignition Sources: Immediately extinguish any open flames and turn off nearby

electrical equipment.[7]

Contain the Spill: Use a non-combustible absorbent material like sand, earth, or vermiculite

to contain the spill.[7][9][10] Do not use combustible materials like sawdust.[14]

Collect Absorbent Material: Using non-sparking tools, carefully collect the contaminated

absorbent material.[9][10]

Dispose of Cleanup Waste: Place the collected material into a designated, labeled container

for hazardous waste disposal.[8][10]

Acetone Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of acetone waste in a

laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.safetyiq.com/blog/acetone-hazards-safe-handling-and-disposal-practices
https://www.airgas.com/msds/001088.pdf
https://www.airgas.com/msds/001088.pdf
https://www.airgas.com/msds/001088.pdf
https://www.michigan.gov/-/media/Project/Websites/egle/Documents/Programs/RRD/Lab/Material-Data-Safety-Sheets-Acetone.pdf?rev=0d4a6bca78114d05a29ba3b4e0b97f46
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Acetone_2015-11-25.docx
https://purosolv.com/safety-protocols-for-handling-pharma-grade-acetone-in-laboratories/
https://purosolv.com/safety-protocols-for-handling-pharma-grade-acetone-in-laboratories/
https://purosolv.com/safety-protocols-for-handling-pharma-grade-acetone-in-laboratories/
https://www.michigan.gov/-/media/Project/Websites/egle/Documents/Programs/RRD/Lab/Material-Data-Safety-Sheets-Acetone.pdf?rev=0d4a6bca78114d05a29ba3b4e0b97f46
https://www.airgas.com/msds/001088.pdf
https://sds.chemtel.net/webclients/safariland/finished_goods/Pioneer%20Forensics%20-%20PF003%20-%20Acetone.pdf
https://www.michigan.gov/-/media/Project/Websites/egle/Documents/Programs/RRD/Lab/Material-Data-Safety-Sheets-Acetone.pdf?rev=0d4a6bca78114d05a29ba3b4e0b97f46
https://www.airgas.com/msds/001088.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Acetone_2015-11-25.docx
https://www.airgas.com/msds/001088.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15575827?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Acetone Waste is Generated

1. Identify Waste Type

Liquid Acetone

 Liquid 

Contaminated Solids
(e.g., wipes, gloves)

 Solid 

2a. Collect in Designated
Leak-Proof Waste Container

2b. Collect in Separate, Sealed
Fire-Proof Container

3. Label Container Immediately
'Hazardous Waste - Acetone'

4. Store in Flammable Cabinet
Away from Ignition Sources

5. Arrange Pickup by Licensed
Hazardous Waste Contractor

6. Complete Waste Manifest
& Document Disposal

End of Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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